Cas no 1424-27-7 (Acetazolamide sodium)

Acetazolamide sodium is a water-soluble sodium salt derivative of acetazolamide, a well-known carbonic anhydrase inhibitor. This compound exhibits enhanced solubility in aqueous solutions compared to its parent molecule, making it particularly suitable for intravenous formulations and research applications requiring precise dosing. The sodium salt form maintains the pharmacological activity of acetazolamide, effectively inhibiting carbonic anhydrase isoforms CA-II and CA-IV. Its improved solubility profile allows for faster systemic absorption when administered parenterally, while retaining the diuretic, antiglaucoma, and antiepileptic properties characteristic of acetazolamide. The compound is particularly valuable in experimental settings where rapid onset of action or controlled pH conditions are required. Its stability in solution and consistent bioavailability make it a preferred choice for pharmacological studies investigating carbonic anhydrase inhibition mechanisms.
Acetazolamide sodium structure
Acetazolamide sodium structure
Product Name:Acetazolamide sodium
CAS No:1424-27-7
MF:C4H5N4NaO3S2
MW:244.227267980576
MDL:MFCD01671159
CID:188159
PubChem ID:13290219
Update Time:2025-07-02

Acetazolamide sodium Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-, sodium salt (1:1)
    • ACETAZOLAMIDE SODIUM
    • sodium,(5-acetamido-1,3,4-thiadiazol-2-yl)sulfonylazanide
    • Acetamide,N-(5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl)-,monosodium salt
    • ACETAMIDE,N-(5-SULFAMOYL-1,3,4-THIADIAZOL-2-YL)-,MONOSODIUM SALT
    • Acetazolamide sodium salt
    • Acetazolamide,Monosodium Salt
    • N-(5-Sulfamoyl-1,3,4-thiadiazol-2-yl)acetamide monosodium salt
    • Sodium acetazolamide
    • UNII-429ZT169UH
    • diamoxsodium
    • n-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)-acetamidmonosodiumsalt
    • n-(5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl)-acetamidmonosodiumsalt
    • SODIUMACETAZOLAMIDE
    • acetazolamidesodiumsalt
    • 429ZT169UH
    • sodium;(5-acetamido-1,3,4-thiadiazol-2-yl)sulfonylazanide
    • ACETAZOLAMIDE SODIUM [VANDF]
    • ACETAZOLAMIDE SODIUM (MART.)
    • ACETAMIDE, N-(5-SULFAMOYL-1,3,4-THIADIAZOL-2-YL)-, MONOSODIUM SALT
    • Acetamide, N-(5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl)-, monosodium salt
    • NS00076137
    • ACETAZOLAMIDE SODIUM [MART.]
    • Diamox (TN)
    • CHEBI:31163
    • Acetazolamide sodium [JAN]
    • Diamox sodium
    • ACETAZOLAMIDE SODIUM [ORANGE BOOK]
    • MRSXAJAOWWFZJJ-UHFFFAOYSA-M
    • ACETAZOLAMIDE SODIUM SALT [MI]
    • sodium [(5-acetamido-1,3,4-thiadiazol-2-yl)sulfonyl]azanide
    • D01196
    • N-(5-(Aminosulfonyl)-1,3,4-thiadiazol-2-yl)acetamide Monosodium
    • 1424-27-7
    • DTXCID9084522
    • Acetazolamide sodium (JAN)
    • N-(5-Sulfamoyl-1,3,4-thiadiazol-2-yl)-acetamide monosodium salt
    • CHEMBL1200814
    • Q27114185
    • DTXSID00162031
    • Vetamox Soluble Powder
    • ACETAZOLAMIDE SODIUM [WHO-DD]
    • SCHEMBL40813
    • sodium ((5-acetamido-1,3,4-thiadiazol-2-yl)sulfonyl)azanide
    • ACETAZOLAMIDE SODIUM [GREEN BOOK]
    • Acetazolamide sodium
    • MDL: MFCD01671159
    • Inchi: 1S/C4H6N4O3S2.Na/c1-2(9)6-3-7-8-4(12-3)13(5,10)11;/h1H3,(H3,5,6,7,9,10,11);/q;+1/p-1
    • InChI Key: MRSXAJAOWWFZJJ-UHFFFAOYSA-M
    • SMILES: S(C1=NN=C(NC(C)=O)S1)([NH-])(=O)=O.[Na+]

Computed Properties

  • Exact Mass: 243.97000
  • Monoisotopic Mass: 243.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 302
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing
  • Topological Polar Surface Area: 127A^2

Experimental Properties

  • Color/Form: White powder
  • Melting Point: 258-259 DEG C (EFFERVESCENCE)
  • PSA: 142.87000
  • LogP: 0.78380
  • Solubility: Soluble in water

Acetazolamide sodium Security Information

  • Storage Condition:Warehouse ventilation and low temperature drying

Acetazolamide sodium Pricemore >>

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Acetazolamide sodium Related Literature

Additional information on Acetazolamide sodium

Professional Introduction to Acetazolamide Sodium (CAS No. 1424-27-7)

Acetazolamide sodium, chemically known as Acetazolamide Sodium, is a well-established pharmaceutical compound with the CAS number CAS No. 1424-27-7. This compound has garnered significant attention in the field of pharmaceuticals and medical research due to its versatile applications and mechanisms of action. As a derivative of sulfonamides, it plays a crucial role in the management of various medical conditions, making it a subject of extensive study and clinical application.

The primary pharmacological action of Acetazolamide Sodium is its ability to inhibit carbonic anhydrase, an enzyme essential for the formation of carbonic acid from carbon dioxide and water. This inhibition leads to a reduction in bicarbonate reabsorption in the kidneys, resulting in increased urine production and a decrease in blood volume. Consequently, this property makes it highly effective in treating conditions such as edema, altitude sickness, and certain types of glaucoma.

In recent years, Acetazolamide Sodium has been explored for its potential in managing neurological disorders. Studies have indicated that its carbonic anhydrase inhibition may contribute to neuroprotective effects, particularly in models of ischemic stroke and traumatic brain injury. The mechanism behind this potential neuroprotection is believed to involve the modulation of cerebral blood flow and the reduction of intracranial pressure. These findings have opened new avenues for research into using Acetazolamide Sodium as a therapeutic agent in neurology.

Beyond its traditional uses, Acetazolamide Sodium has shown promise in the treatment of metabolic disorders. Research has suggested that its ability to alter bicarbonate levels may have implications for conditions like metabolic acidosis. Additionally, its diuretic properties have been investigated in the context of weight management and obesity treatment, although further clinical trials are needed to confirm its efficacy and safety in these applications.

The synthesis and chemical properties of Acetazolamide Sodium (CAS No. 1424-27-7) are also subjects of interest. The compound is typically synthesized through a multi-step process involving the reaction of sulfonamides with chloroacetic acid derivatives. Its stability under various conditions and its solubility profile make it suitable for formulation into oral tablets and injectable solutions, which are common routes of administration.

In clinical settings, the use of Acetazolamide Sodium is often accompanied by careful monitoring due to its potential side effects. Common adverse reactions include dizziness, nausea, and increased urination frequency. These effects are generally manageable but require patient education and close observation by healthcare professionals. The compound's interactions with other medications also necessitate thorough knowledge of concurrent therapies to avoid adverse drug interactions.

The latest research on Acetazolamide Sodium continues to evolve, with studies focusing on optimizing its therapeutic applications and minimizing side effects. Advances in drug delivery systems have led to the development of new formulations that enhance bioavailability and reduce gastrointestinal irritation. Additionally, genetic studies are exploring how individual variations in metabolism may influence the effectiveness and safety of Acetazolamide Sodium, paving the way for personalized medicine approaches.

The environmental impact of pharmaceutical compounds like Acetazolamide Sodium (CAS No. 1424-27-7) is another area of growing concern. Efforts are being made to develop sustainable practices in pharmaceutical manufacturing that minimize waste and reduce environmental contamination. These initiatives include optimizing synthetic routes to reduce byproduct formation and implementing recycling programs for unused or expired medications.

In conclusion, Acetazolamide sodium remains a cornerstone in modern medicine due to its broad range of applications and well-documented efficacy. As research continues to uncover new uses and refine existing treatments, this compound will undoubtedly remain at the forefront of therapeutic innovation. The ongoing studies not only enhance our understanding of its mechanisms but also open up new possibilities for treating complex medical conditions more effectively.

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